Cas no 127191-96-2 (1-Butanol, 2-methyl-,1-nitrate)

• Product Name: 1-Butanol, 2-methyl-,1-nitrate
• CAS No: 127191-96-2
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• CID: 163220
• PubChem ID: 86219
• Update Time: 2025-04-19

1-Butanol, 2-methyl-,1-nitrate Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-methyl-,1-nitrate
• 2-methylbutyl nitrate
• SCHEMBL11062410
• 127191-96-2
• DTXSID10925811
• 2-methyl-1-butyl nitrate
• 1-Butanol, 2-methyl-, 1-nitrate

• Inchi： 1S/C5H11NO3/c1-3-5(2)4-9-6(7)8/h5H,3-4H2,1-2H3
• InChI Key： QSSWLPYLLKHHLB-UHFFFAOYSA-N
• SMILES： O(CC(C)CC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 133.07393
• Monoisotopic Mass: 133.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 88.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.019
• Boiling Point: 147.6°Cat760mmHg
• Flash Point: 48.9°C
• Refractive Index: 1.418
• PSA: 52.37